2,3,4,4a,5,10b-Hexahydrochromeno[4,3-b][1,4]oxazine;hydrochloride

• IUPAC Name: 2,3,4,4a,5,10b-hexahydrochromeno[4,3-b][1,4]oxazine;hydrochloride
• InChI: InChI=1S/C11H13NO2.ClH/c1-2-4-10-8(3-1)11-9(7-14-10)12-5-6-13-11;/h1-4,9,11-12H,5-7H2;1H
• InChI Key: VNKAYMAAULWPEX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2C(N1)COC3=CC=CC=C23.Cl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• CAS No.: 2248330-73-4

Description

This compound is a polycyclic heterocycle featuring a fused chromene and oxazine ring system. Its hydrochloride salt enhances stability and solubility, making it relevant in pharmaceutical research. Key structural attributes include:

• Core structure: A hexahydrochromeno-oxazine backbone with substituents at the 5-position (e.g., dimethoxyphenyl, naphthyl).
• Stereochemistry: Multiple diastereomers exist, differing in configurations at positions 4a, 5, and 10b (e.g., rac-(4aR,5R,10bR) vs. rac-(4aR,5S,10bS)) .
• Physical properties: Melting points range widely (139–300°C), depending on substituents and stereochemistry. For example, the hydrochloride salt with a 3,5-dimethoxyphenyl group melts at 238–241°C, while the phenyl-substituted analog exceeds 300°C .
• Synthesis: Prepared via condensation of 3-aminofluorine derivatives with substituted benzaldehydes, followed by stereoselective cyclization and salt formation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3,4,4a,5,10b-Hexahydrochromeno[4,3-b][1,4]oxazine;hydrochloride typically involves multiple steps, starting from simpler organic molecules. One common method involves the reaction of chromene derivatives with oxazine precursors under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques such as chromatography and crystallization is also common to obtain the hydrochloride salt form of the compound.

Chemical Reactions Analysis

Types of Reactions

2,3,4,4a,5,10b-Hexahydrochromeno[4,3-b][1,4]oxazine;hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and specific catalysts that facilitate the desired transformations. Reaction conditions such as temperature, pressure, and solvent choice are critical to achieving optimal results .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce more saturated compounds .

Scientific Research Applications

2,3,4,4a,5,10b-Hexahydrochromeno[4,3-b][1,4]oxazine;hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of neurological disorders due to its activity on dopamine receptors.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 2,3,4,4a,5,10b-Hexahydrochromeno[4,3-b][1,4]oxazine;hydrochloride involves its interaction with specific molecular targets, such as dopamine receptors. The compound acts as an agonist, binding to these receptors and modulating their activity. This interaction can influence various signaling pathways within cells, leading to changes in cellular function and behavior .

Comparison with Similar Compounds

Chromeno-Oxazine Derivatives

Examples :

• (±)-(4aR,5R,10bR*)-5-(Naphthalen-2-yl)-... hydrochloride (C₂₁H₁₉NO₂): Features a naphthyl substituent, melting at 117–119°C. Lower polarity due to the hydrophobic naphthyl group compared to dimethoxyphenyl analogs .
• (±)-(4aR,5S,10bS*)-5-Phenyl-... hydrochloride : Exhibits a simpler phenyl group, resulting in higher thermal stability (mp >300°C) .

Key Differences :

Property	Target Compound (3,5-Dimethoxyphenyl)	Naphthyl Analog	Phenyl Analog
Melting Point (°C)	238–241	117–119	>300
Substituent Polarity	High (methoxy groups)	Moderate (naphthyl)	Low (phenyl)
Synthetic Yield	Up to 84%	Variable (53–72%)	72%

Benzoxazepine and Pyrido-Oxazine Derivatives

Examples :

• 2,3,4,5-Tetrahydro-1,4-benzoxazepine hydrochloride (C₉H₁₂ClNO): A simpler 7-membered ring system lacking the chromene moiety. Used in CNS drug research .
• 2H,3H,4H-Pyrido[4,3-b][1,4]oxazine hydrochloride : Replaces the chromene ring with pyridine, altering electronic properties. Marketed as an industrial chemical with applications in agrochemicals .

Structural and Functional Contrasts :

• Ring Size/Complexity: Chromeno-oxazines (6,6,6 fused rings) vs. benzoxazepines (7-membered) vs. pyrido-oxazines (6,6 fused with pyridine).

Pharmacological Analogs

Example :

• (4aR,10bR)-rel-4-Propyl-... hydrochloride (CAS 112960-16-4): A dopamine D3 receptor ligand with a propyl substituent. Molecular weight: 285.77; storage requires inert atmospheres .

Comparison :

Feature	Target Compound	Dopamine Ligand Analog
Substituent	Aryl (e.g., dimethoxy)	Alkyl (propyl)
Biological Target	Cytostatic activity	Dopamine receptors
Molecular Weight (g/mol)	~358 (dimethoxy)	285.77

Biological Activity

The compound 2,3,4,4a,5,10b-Hexahydrochromeno[4,3-b][1,4]oxazine; hydrochloride , also known as (+)-PD 128907 hydrochloride , is a heterocyclic compound that has garnered attention for its biological activity, particularly as a selective agonist of the dopamine D3 receptor. This article delves into the biological activities associated with this compound, including its pharmacological effects, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{20}ClNO_3$ with a molecular weight of approximately 285.76 g/mol. The structural characteristics contribute to its biological activity and interaction with various receptors.

Property	Value
Molecular Formula	$C_{14}H_{20}ClNO_3$
Molecular Weight	285.76 g/mol
CAS Number	300576-59-4
IUPAC Name	(4aR,10bR)-4-propyl-2,3,4,4a,5,10b-hexahydrochromeno[4,3-b][1,4]oxazin-9-ol; hydrochloride

Dopamine D3 Receptor Agonism

Research indicates that (+)-PD 128907 acts as a potent agonist for the dopamine D3 receptor with a binding affinity (Ki) of approximately 1 nM. This selectivity is significant as it demonstrates a higher affinity for the D3 receptor compared to D2 and D4 receptors (Kis = 1.2 µM and 7 µM respectively) . The activation of the D3 receptor is implicated in various neurological conditions.

Effects on Locomotor Activity

In animal models, low doses of (+)-PD 128907 (13 µg/kg subcutaneously) have been shown to reduce spontaneous locomotor activity in rats. This effect suggests potential applications in treating conditions characterized by hyperactivity or dysregulation of dopaminergic pathways .

Neuroprotective Potential

The compound has been studied for its neuroprotective effects in models of neurodegenerative diseases such as Parkinson's disease and schizophrenia. Its ability to modulate dopaminergic signaling may provide therapeutic benefits in managing symptoms associated with these disorders .

Study on Schizophrenia Models

A significant study investigated the effects of (+)-PD 128907 in a rodent model of schizophrenia induced by NMDA receptor antagonism. The results indicated that the compound effectively blocked stereotypy behaviors induced by MK-801 (an NMDA antagonist), reinforcing its potential role in managing psychotic symptoms .